Cas no 84543-10-2 (3-O-Gentiobioside-Populnin)

3-O-Gentiobioside-Populnin structure
Product name:3-O-Gentiobioside-Populnin
CAS No:84543-10-2
MF:C33H40O21
MW:772.65811252594
CID:2051774
3-O-Gentiobioside-Populnin Chemical and Physical Properties
Names and Identifiers
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- 3-O-Gentiobioside-Populnin
- 4H-1-Benzopyran-4-one, 3-[(6-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-7-(β-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-
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- Inchi: 1S/C33H40O21/c34-7-15-19(38)23(42)26(45)31(51-15)48-9-17-21(40)25(44)28(47)33(53-17)54-30-22(41)18-13(37)5-12(49-32-27(46)24(43)20(39)16(8-35)52-32)6-14(18)50-29(30)10-1-3-11(36)4-2-10/h1-6,15-17,19-21,23-28,31-40,42-47H,7-9H2
- InChI Key: XQMSVCWAXNJPDA-UHFFFAOYSA-N
- SMILES: OCC1C(O)C(O)C(O)C(OCC2C(O)C(O)C(O)C(OC3C(=O)C4C(=CC(=CC=4O)OC4C(O)C(O)C(O)C(CO)O4)OC=3C3C=CC(O)=CC=3)O2)O1
Computed Properties
- Hydrogen Bond Donor Count: 13
- Hydrogen Bond Acceptor Count: 21
- Heavy Atom Count: 54
- XLogP3: -3.092
Experimental Properties
- Density: 1.84±0.1 g/cm3(Predicted)
- Boiling Point: 1152.1±65.0 °C(Predicted)
- pka: 5.80±0.40(Predicted)
3-O-Gentiobioside-Populnin Related Literature
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Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
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Xueyan Wu,Jixi Guo,Yangjian Quan,Wei Jia,Dianzeng Jia,Yi Chen,Zuowei Xie J. Mater. Chem. C, 2018,6, 4140-4149
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Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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5. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
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